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Compound of Interest

Compound Name: Disperse green 9

Cat. No.: B12378630

These application notes provide a comprehensive protocol for the dyeing of polyester fibers
with Disperse Green 9, a monoazo disperse dye suitable for high-temperature dyeing
methods.[1][2] The protocol is intended for researchers, scientists, and professionals in drug
development who may utilize dyed fibers for various applications.

Overview

Disperse Green 9 is a green powder dye used for dyeing polyester fibers, particularly through
a high-temperature, high-pressure method.[1] This method is necessary to overcome the
hydrophobic nature and compact structure of polyester, allowing for the penetration of the non-
ionic dye molecules into the fiber.[3] The process typically occurs at temperatures around
130°C in a slightly acidic medium to ensure optimal dye uptake and prevent dye degradation.
[3][4][5][6] Following the dyeing process, a reduction clearing step is crucial to remove unfixed
dye from the fiber surface, thereby improving wash fastness and the overall color quality.[7][8]

[9]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the dyeing of polyester
fibers with Disperse Green 9.
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Parameter

Value

Notes

Dye Concentration

0.5 - 4.0% (on weight of fiber,

o.w.f)

Adjust based on the desired
shade depth.

The ratio of the volume of dye

Liquor Ratio 10:1 to 15:1 bath to the weight of the fiber.
[3]
Maintained with an acetic
pH of Dyebath 45-55 acid/sodium acetate buffer.[4]
[51[6]
) ) Prevents dye agglomeration.
Dispersing Agent 0.5-1.0g/L
[10]
_ Promotes even dye
Leveling Agent 0.5-1.0g/L S
distribution.
) Optimal temperature for dye
Dyeing Temperature 130°C

diffusion into polyester.[3][4]

Dyeing Time

30 - 60 minutes

Dependent on the desired
shade depth.[3]

Reduction Clearing

Temperature

70 - 80°C

Reduction Clearing Time

15 - 30 minutes

[719]

Sodium Hydrosulfite

1.0-2.0g/L

Reducing agent for clearing.
[11]

Caustic Soda (NaOH)

1.0-2.0g/L

To achieve alkaline conditions

for reduction clearing.

Experimental Protocols

This section details the step-by-step procedures for pre-treatment, dyeing, and post-treatment
of polyester fibers.
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Materials and Reagents

o Polyester fiber substrate

» Disperse Green 9 dye

» Dispersing agent (e.g., a lignosulfonate-based or naphthalene-based condensate)
e Leveling agent (e.g., an ethoxylated fatty alcohol)

» Acetic acid

e Sodium acetate

e Sodium hydrosulfite

e Sodium hydroxide (Caustic Soda)

» Non-ionic detergent

Deionized water

Pre-treatment of Polyester Fibers

e Scouring: The polyester fibers are first scoured to remove any impurities, oils, or sizes from
the manufacturing process. This is done by washing the fibers in a solution containing 1-2
g/L of a non-ionic detergent at 60-70°C for 20-30 minutes.

» Rinsing: The scoured fibers are thoroughly rinsed with warm water and then with cold water
to remove any residual detergent.

e Drying: The fibers are then dried before the dyeing process.

Dyeing Protocol

» Dye Bath Preparation: Prepare the dye bath in a high-temperature, high-pressure dyeing
apparatus. Add the required amount of deionized water, followed by the dispersing agent
(0.5-1.0g/L) and leveling agent (0.5 - 1.0 g/L).
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e pH Adjustment: Adjust the pH of the dye bath to 4.5 - 5.5 using an acetic acid/sodium acetate
buffer.[4][5][6]

» Dye Dispersion: In a separate container, make a paste of the required amount of Disperse
Green 9 (0.5 - 4.0% o.w.f.) with a small amount of water. Add this dispersion to the dye bath.

e Fiber Immersion: Introduce the pre-treated polyester fibers into the dye bath.
o Temperature Profile:
o Start the dyeing process at 50-60°C and hold for 10 minutes.[12]
o Raise the temperature to 130°C at a rate of 1-2°C per minute.[12]
o Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade.[3]
o Cool the dye bath down to 70°C at a rate of 1-2°C per minute.

e Rinsing: After dyeing, the fibers are rinsed with hot water and then cold water to remove any
loose dye particles.

Post-treatment: Reduction Clearing

o Clearing Bath Preparation: Prepare a fresh bath with deionized water. Add 1.0 - 2.0 g/L of
sodium hydrosulfite and 1.0 - 2.0 g/L of caustic soda.

» Treatment: Immerse the dyed and rinsed fibers into the reduction clearing bath.
o Temperature and Time: Heat the bath to 70-80°C and hold for 15-30 minutes.[7][9]

e Final Rinsing: Rinse the fibers thoroughly with hot water, followed by a cold water rinse to
remove all residual chemicals.

o Neutralization (Optional): A neutralization step with a weak acid (e.g., 0.5 g/L acetic acid) can
be performed to bring the fiber pH back to neutral.

e Drying: Finally, the dyed and cleared polyester fibers are dried.
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Visualizations

The following diagram illustrates the experimental workflow for the dyeing of polyester fibers
with Disperse Green 9.
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Polyester dyeing workflow with Disperse Green 9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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